(Z)-6-methoxy-2-(2-methylbenzylidene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-methoxy-2-[(2-methylphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C17H14O3/c1-11-5-3-4-6-12(11)9-16-17(18)14-8-7-13(19-2)10-15(14)20-16/h3-10H,1-2H3/b16-9-
• InChI Key: XKZIXQXQVDIDCC-SXGWCWSVSA-N
• Canonical SMILES: CC1=CC=CC=C1C=C2C(=O)C3=C(O2)C=C(C=C3)OC
• Isomeric SMILES: CC1=CC=CC=C1/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC
• Molecular Formula: C17H14O3
• Molecular Weight: 266.29 g/mol

Description

“(Z)-6-methoxy-2-(2-methylbenzylidene)benzofuran-3(2H)-one” is a benzofuran derivative. Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They have potential applications in many aspects, making these substances potential natural drug lead compounds.

Synthesis Analysis

Benzofuran compounds can be synthesized by various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring can be constructed by proton quantum tunneling, which has fewer side reactions and high yield, conducive to the construction of complex benzofuran ring systems.

Molecular Structure Analysis

Benzofuran is a heterocyclic compound consisting of fused benzene and furan rings. The structure of benzofuran derivatives can be more complex.

Chemical Reactions Analysis

Benzofuran compounds can undergo various chemical reactions. For instance, a highly effective and straightforward method for the construction of 2,3-unsubstituted benzofurans and benzothiophenes involves an intramolecular Friedel–Crafts reaction. This phosphoric acid-catalyzed method exhibits good functional group tolerance for both electron-withdrawing groups and electron-donating groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran compounds can vary widely. Benzofuran itself is a colorless liquid and a component of coal tar.

Scientific Research Applications

Anticancer Potential

• Application : Studies have explored its cytotoxic effects on cancer cells, particularly in breast, lung, and colon cancer models. .

Eco-Friendly Inkless Rewritable Paper

• Application : By employing this compound as an imaging layer and water as an ink, researchers have developed eco-friendly inkless rewritable paper. .

Mechanism of Action

The mechanism of action of benzofuran compounds can vary depending on their structure and the biological system they interact with. For example, some benzofuran compounds have been found to have anti-hepatitis C virus activity.

Safety and Hazards

While specific safety and hazard information for “(Z)-6-methoxy-2-(2-methylbenzylidene)benzofuran-3(2H)-one” is not available, benzofuran compounds, in general, should be handled with care. Benzofuran is classified as a hazardous substance, with potential health risks.

Future Directions

Given the strong biological activities and potential applications of benzofuran compounds, they have attracted the attention of chemical and pharmaceutical researchers worldwide. Future research may focus on discovering novel benzofuran compounds with enhanced biological activities and developing more efficient synthesis methods.